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Compound of Interest

2-(4-Bromophenoxy)tetrahydro-
Compound Name:
2H-pyran

Cat. No.: B1275125

L Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-(4-Bromophenoxy)tetrahydro-2H-pyran. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound,

minimizing risks and establishing a secure laboratory environment.

Chemical Profile and Hazards:

2-(4-Bromophenoxy)tetrahydro-2H-pyran is a halogenated heterocycle commonly used as a

building block in organic synthesis. While it is a non-combustible solid, it presents potential

health hazards upon exposure. The primary hazards associated with this chemical are irritation

to the skin, eyes, and respiratory system.[1][2]

Hazard Identification:

Hazard Statement GHS Classification Precautionary Statement
Causes skin irritation Skin Irritation (Category 2) H315
Causes serious eye irritation Eye Irritation (Category 2A) H319
May cause respiratory irritation Specific target organ toxicity — H335

single exposure (Category 3)
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent direct contact and inhalation. The

following equipment should be worn at all times when handling 2-(4-

Bromophenoxy)tetrahydro-2H-pyran:

Protection Type

Specification

Standard

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

handling larger quantities.

NIOSH (US) or EN 166 (EU)
approved.[2][3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves
must be inspected before use
and disposed of properly after
handling.[4]

Respiratory Protection

A NIOSH-approved N95
respirator or equivalent is
required if ventilation is
inadequate or for handling fine

powders.[3]

Body Protection

A laboratory coat or coveralls
should be worn. For larger

quantities or when there is a
risk of splashing, a chemical-

resistant apron is advised.

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
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o Verify that an eyewash station and safety shower are readily accessible.[1][3]

o Don the appropriate PPE as specified in the table above.

Handling:

o

Avoid direct contact with skin, eyes, and clothing.[1]

[¢]

Avoid inhalation of dust or vapors.[5]

[e]

Use only non-sparking tools if there is any potential for dust accumulation.

[e]

Keep the container tightly closed when not in use.[1]
Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[1][3]

o The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

o Keep containers tightly sealed to prevent contamination and leakage.[5]
Spill Management:

o In case of a spill, evacuate the area.

o Wear appropriate PPE, including respiratory protection.

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.[4][5]

o Prevent the spilled material from entering drains or waterways.[1]
First Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
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[1]5]

o After skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek

medical advice.[1][5]

o After inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[1]

o After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[5]
» Disposal:

o Dispose of the chemical and any contaminated materials in accordance with local, state,
and federal regulations.

o This material should be disposed of through a licensed professional waste disposal
service.[1][4] Do not allow the product to enter drains.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for safely handling 2-(4-
Bromophenoxy)tetrahydro-2H-pyran from receipt to disposal.
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Caption: Workflow for Safe Handling of 2-(4-Bromophenoxy)tetrahydro-2H-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1275125?utm_src=pdf-custom-synthesis
https://aksci.com/sds/9259ED_SDS.pdf
http://angenechemical.com/sds/1630905-12-2.pdf
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.aaronchem.com/sds/1072944-62-7.pdf
https://www.combi-blocks.com/msds/JP-9256.pdf
https://www.benchchem.com/product/b1275125#personal-protective-equipment-for-handling-2-4-bromophenoxy-tetrahydro-2h-pyran
https://www.benchchem.com/product/b1275125#personal-protective-equipment-for-handling-2-4-bromophenoxy-tetrahydro-2h-pyran
https://www.benchchem.com/product/b1275125#personal-protective-equipment-for-handling-2-4-bromophenoxy-tetrahydro-2h-pyran
https://www.benchchem.com/product/b1275125#personal-protective-equipment-for-handling-2-4-bromophenoxy-tetrahydro-2h-pyran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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